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Cat. No.: S748821

Get Quote

The table below summarizes the fundamental physicochemical data for 2-Fluoroadenosine.

Property Description / Value

Chemical Name (2R,3R,4S,5R)-2-(6-amino-2-fluoro-9H-purin-9-yl)-5-

(hydroxymethyl)tetrahydrofuran-3,4-diol [1]

CAS Number 146-78-1 [1]

Molecular Formula C10H12FN5O4 [1]

Molecular Weight 285.23 g/mol [1]

Appearance Solid [1]

Melting Point 240 °C [1]

Partition Coefficient
(log Pow)

-0.79 [1]

Handling, Hazards, and Storage
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For safe handling, please be aware of the following hazards and storage requirements.

Aspect Details

Hazards Harmful if swallowed. Causes skin irritation. Causes serious eye irritation.

May cause respiratory irritation [1].

Safe Storage
Conditions

Store in a cool place. Keep container tightly closed in a dry and well-

ventilated place [1].

Incompatible Materials Strong oxidizing agents [1].

Personal Protective
Equipment (PPE)

Wear protective gloves, eye protection (safety glasses), and a lab coat.
Avoid dust formation and use respiratory protection if adequate ventilation is

not available [1].

Stability Assessment and Workflow

The precise degradation profile of 2-Fluoroadenosine under various conditions (e.g., pH, light) is not

detailed in the search results. The following flowchart outlines a general approach to assess its stability in

your laboratory, based on the recommended storage conditions.
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Start: Stability Assessment

Confirm Storage Conditions:
-20°C, Desiccated, Dark

Inspect Physical State:
Check for discoloration
or unexpected clumping

If compliant

Define Storage Condition
Deviations

If deviated

Verify Chemical Integrity:
HPLC, NMR, or Mass Spec

If normal

Define Physical Change
Thresholds

If changed

Define Acceptable Purity
Criteria

If degraded

Establish Validated
Storage Protocol

If stable

Click to download full resolution via product page

Frequently Asked Questions

What is the primary advised use of 2-Fluoroadenosine? It is intended for research and development

use only. It is not advised for medicinal, household, or other uses [1].

What are the hazardous decomposition products? Under fire conditions, 2-Fluoroadenosine may

decompose to form carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride [1]. Hydrogen

fluoride is a particularly hazardous gas and requires special caution.

What should I do if I spill 2-Fluoroadenosine? Personal precautions include using personal

protective equipment and avoiding dust formation. For containment, carefully pick up and dispose of
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the material without creating dust. Keep the spilled substance in a suitable, closed container for

disposal [1].

Key Technical Considerations for Experimentation

Solubility Data Gap: The search results do not provide specific solubility data for 2-
Fluoroadenosine in water or common organic solvents. You may need to determine this

experimentally.
Analytical Methods: The stability of the compound in solution and its degradation kinetics are not

provided. Establishing validated analytical methods (like HPLC) is crucial for monitoring stability in
your specific experimental buffers.

Toxicity Profile: The acute toxicity data shows an intraperitoneal LD50 of 27.04 mg/kg in mice,

indicating significant toxicity. This underscores the need for strict adherence to safe handling
protocols [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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